Cas no 1923177-10-9 (2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine)

2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a pyrrolopyrimidine core with three chlorine substituents at the 2, 4, and 7 positions. This structure confers high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine atoms enhance its electrophilic character, facilitating nucleophilic substitution reactions for further functionalization. Its rigid fused-ring system contributes to stability and selectivity in derivatization processes. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.

2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine structure

1923177-10-9 structure

Product Name:2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine

CAS No:1923177-10-9

MF:C₆H₂Cl₃N₃

MW:222.459177494049

MDL:MFCD22398070

CID:4629787

Update Time:2025-06-10

2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 2,4,7-trichloro-
- SB75214
- O10586
- A912610
- 2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine
- MDL： MFCD22398070
- Inchi： 1S/C6H2Cl3N3/c7-2-1-10-4-3(2)11-6(9)12-5(4)8/h1,10H
- InChI Key： YKSHOCBYNLDZIM-UHFFFAOYSA-N
- SMILES： ClC1=CNC2C(=NC(=NC=21)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 179
XLogP3: 3
Topological Polar Surface Area: 41.6

2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AS921-50mg	2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine	1923177-10-9	95+%	50mg	393.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AS921-200mg	2,4,7-Trichloro-5H-pyrrolo3,2-dpyrimidine	1923177-10-9	95+%	200mg	1378.0CNY	2021-07-15
TRC	T220860-50mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9		50mg	$ 180.00	2022-06-03
TRC	T220860-100mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9		100mg	$ 295.00	2022-06-03
TRC	T220860-250mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9		250mg	$ 585.00	2022-06-03
abcr	AB484869-250 mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine; .	1923177-10-9		250MG	€312.60	2022-06-09
abcr	AB484869-1 g	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine; .	1923177-10-9		1g	€649.00	2022-06-09
Chemenu	CM268781-250mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9	95%	250mg	$***	2023-03-30
Chemenu	CM268781-1g	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9	95%	1g	$***	2023-03-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T900828-250mg	2,4,7-Trichloro-5H-pyrrolo[3,2-d]pyrimidine	1923177-10-9	≥95%	250mg	1,720.80	2021-05-17